![molecular formula C8H15BrClNO B6276153 4-bromo-1-(oxetan-3-yl)piperidine hydrochloride CAS No. 2763754-58-9](/img/no-structure.png)
4-bromo-1-(oxetan-3-yl)piperidine hydrochloride
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Overview
Description
4-Bromo-1-(oxetan-3-yl)piperidine hydrochloride, also known as 4-BOP, is a synthetic compound that is used in a variety of scientific and medical research applications. It is a versatile compound that has been used in the synthesis of a wide range of compounds, including peptides, peptidomimetics, and other small molecules. 4-BOP is also used in the study of biochemical and physiological effects, and has a wide range of potential applications in the lab.
Scientific Research Applications
4-bromo-1-(oxetan-3-yl)piperidine hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of peptides and peptidomimetics, which can be used to study the structure and function of proteins. It is also used in the synthesis of small molecules, which can be used to study the biochemical and physiological effects of drugs and other compounds. Additionally, this compound is used in the study of enzyme kinetics and enzyme inhibition, as well as in the study of receptor-ligand interactions. Finally, it is also used in the study of cell signaling pathways, as well as in the study of protein-protein interactions.
Mechanism of Action
4-bromo-1-(oxetan-3-yl)piperidine hydrochloride acts as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of acetylcholine, a neurotransmitter that plays an important role in the nervous system. This compound binds to the active site of AChE and prevents the enzyme from breaking down acetylcholine, thus leading to increased levels of acetylcholine in the brain. This increased level of acetylcholine can lead to increased cognitive function and improved memory.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on the dose and duration of exposure. At low concentrations, this compound can act as an inhibitor of AChE, leading to increased levels of acetylcholine in the brain. This can lead to improved cognitive function and memory. At higher concentrations, this compound can act as an agonist of the serotonin and dopamine receptors, leading to increased levels of these neurotransmitters in the brain. This can lead to increased alertness and improved mood.
Advantages and Limitations for Lab Experiments
4-bromo-1-(oxetan-3-yl)piperidine hydrochloride is a versatile compound that is relatively easy to synthesize and can be used in a variety of scientific research applications. It is also relatively stable and can be stored for long periods of time. However, this compound is a relatively expensive compound and can be difficult to obtain in large quantities. Additionally, the compound can be toxic in high doses and should be handled with care in the lab.
Future Directions
There are many potential future directions for the use of 4-bromo-1-(oxetan-3-yl)piperidine hydrochloride. It could be used in the development of novel peptide and peptidomimetic drugs, as well as in the development of small molecule drugs. Additionally, it could be used in the study of enzyme kinetics and enzyme inhibition, as well as in the study of receptor-ligand interactions. Finally, it could also be used in the study of cell signaling pathways, as well as in the study of protein-protein interactions.
Synthesis Methods
4-bromo-1-(oxetan-3-yl)piperidine hydrochloride is synthesized from the reaction of 4-bromo-1-(oxetan-3-yl)piperidine and hydrochloric acid. The reaction produces a white powder that is soluble in water, ethanol, and other organic solvents. The reaction is typically carried out in the presence of a catalytic amount of an acid, such as trifluoroacetic acid, and can be completed in a few minutes. The reaction is relatively simple and can be carried out in a variety of ways, including the use of a reaction vessel, a syringe, or a chromatographic column.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-(oxetan-3-yl)piperidine hydrochloride involves the reaction of 3-chloropropionitrile with ethylene oxide to form 3-(oxetan-3-yl)propanenitrile, which is then reduced to 3-(oxetan-3-yl)propan-1-amine. This intermediate is then reacted with 4-bromo-1-chlorobutane to form the final product, which is isolated as the hydrochloride salt.", "Starting Materials": [ { "name": "3-chloropropionitrile", "amount": "1 equivalent" }, { "name": "ethylene oxide", "amount": "1.5 equivalents" }, { "name": "sodium borohydride", "amount": "2 equivalents" }, { "name": "3-(oxetan-3-yl)propanenitrile", "amount": "1 equivalent" }, { "name": "4-bromo-1-chlorobutane", "amount": "1.2 equivalents" }, { "name": "hydrochloric acid", "amount": "excess" } ], "Reaction": [ { "step": "3-chloropropionitrile is reacted with ethylene oxide in the presence of a base such as potassium hydroxide to form 3-(oxetan-3-yl)propanenitrile." }, { "step": "3-(oxetan-3-yl)propanenitrile is reduced to 3-(oxetan-3-yl)propan-1-amine using sodium borohydride as the reducing agent." }, { "step": "4-bromo-1-chlorobutane is added to the reaction mixture and the resulting mixture is heated to reflux for several hours to form 4-bromo-1-(oxetan-3-yl)piperidine." }, { "step": "The product is isolated as the hydrochloride salt by adding hydrochloric acid to the reaction mixture and filtering the resulting precipitate." } ] } | |
2763754-58-9 | |
Molecular Formula |
C8H15BrClNO |
Molecular Weight |
256.6 |
Purity |
95 |
Origin of Product |
United States |
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